Lauryl-LF 11

• Molecular Formula: C77H138N24O12
• Molecular Weight: 1592.1 g/mol
• SMILES: CCCCCCCCCCCNC(CC1CCCCC1)C(NC(CCC(=O)N)C(=O)NC(CC2=CNC3=CC=CC=C32)C(=O)NC(CCC(=O)N)C(=O)NC(CCCN=C(N)N)C(=O)CNC(C(C)CC)C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCCN)C(=O)NC(C(C)C)C(=O)NC(CCCN=C(N)N)C(=O)N)O
• InChI: InChI=1S/C77H138N24O12/c1-6-8-9-10-11-12-13-14-22-39-88-59(43-49-26-16-15-17-27-49)71(110)97-58(35-37-63(80)104)69(108)100-60(44-50-45-92-52-29-19-18-28-51(50)52)72(111)98-57(34-36-62(79)103)68(107)94-53(31-23-40-89-75(82)83)61(102)46-93-65(48(5)7-2)74(113)99-56(33-25-42-91-77(86)87)67(106)96-55(30-20-21-38-78)70(109)101-64(47(3)4)73(112)95-54(66(81)105)32-24-41-90-76(84)85/h18-19,28-29,45,47-49,53-60,64-65,71,88,92-93,97,110H,6-17,20-27,30-44,46,78H2,1-5H3,(H2,79,103)(H2,80,104)(H2,81,105)(H,94,107)(H,95,112)(H,96,106)(H,98,111)(H,99,113)(H,100,108)(H,101,109)(H4,82,83,89)(H4,84,85,90)(H4,86,87,91)/t48-,53-,54-,55-,56-,57-,58-,59?,60-,64-,65-,71?/m0/s1
• InChIKey: AUHGQKBFMDAWAQ-BSHYLFJSSA-N

Research on LPS-mediated sepsis demands tools with broad chemotype neutralization. LF11 fails against Ra/S-form LPS; substitution risks invalid data. Lauryl-LF 11 (CAS 832729-14-3) is a C12-acylated lactoferricin lipopeptide that introduces hydrophobic membrane interaction, delivering: • 10x higher anti-Re-type LPS activity vs. LF11 • TNFα inhibition at 20-60 nM across all LPS chemotypes • Essential SAR comparator for lipidation-driven membrane selectivity & hemolytic thresholds. Supplied as lyophilized powder, ≥98% purity, stored at -20°C. For R&D only; global B2B shipping available.

Lauryl-LF 11 Procurement Evidence Guide

Lauryl-LF 11 (CAS 832729-14-3) is an N-terminally acylated analog of the 11-mer antimicrobial peptide LF11, which is derived from the lipopolysaccharide (LPS)-binding region of human lactoferricin [1]. The addition of a C12 (lauryl) hydrocarbon chain to the peptide backbone yields a lipopeptide with a molecular weight of approximately 1712.1 Da, significantly altering its physicochemical properties and biological profile compared to the non-acylated parent compound . Lauryl-LF 11 is primarily investigated for its enhanced antibacterial and LPS-neutralizing activities, making it a compound of interest for research in anti-infective and anti-sepsis applications [1][2].

Identity

N-terminal C12 (lauryl) acylated lipopeptide analog of LF11

Screening

LPS chemotype selectivity studies: Re, Ra, and S-form targets

Context

Endotoxin neutralization and cytokine cascade inhibition research

• [1] Andrä, J., Lohner, K., Blondelle, S. E., Jerala, R., Moriyon, I., Koch, M. H., ... & Brandenburg, K. (2005). Enhancement of endotoxin neutralization by coupling of a C12-alkyl chain to a lactoferricin-derived peptide. Biochemical Journal, 385(1), 135-143. View Source
• [2] Zweytick, D., Pabst, G., Abuja, P. M., Jilek, A., Blondelle, S. E., Andrä, J., ... & Lohner, K. (2006). Influence of N-acylation of a peptide derived from human lactoferricin on membrane selectivity. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1758(9), 1426-1435. View Source

Why Lauryl-LF 11 Cannot Be Substituted

The N-terminal lauryl modification of Lauryl-LF 11 fundamentally alters its mechanism of action and biological profile, rendering it non-substitutable with LF11 or other non-acylated lactoferricin derivatives. While LF11's interaction with bacterial membranes is primarily electrostatic, Lauryl-LF 11 introduces a strong hydrophobic component, leading to distinct differences in membrane selectivity, cytotoxicity, and LPS-neutralization efficacy [1][2]. As detailed in the quantitative evidence below, this translates to order-of-magnitude differences in antimicrobial potency against specific LPS chemotypes and a significantly enhanced capacity to inhibit endotoxin-induced cytokine cascades [1]. Generic substitution with LF11 would, therefore, result in a substantial loss of activity in experimental models targeting deep-rough LPS mutants or requiring potent LPS neutralization, potentially invalidating research outcomes.

Lauryl-LF 11

LF11 (non-acylated)

Electrostatic + hydrophobic membrane interaction

Primarily electrostatic interaction; mechanism may shift

Broad LPS chemotype activity profile

Re-type specific; broader chemotype coverage may not transfer

Altered membrane selectivity with hemolytic profile

Non-hemolytic; selectivity endpoints may differ

• [1] Andrä, J., Lohner, K., Blondelle, S. E., Jerala, R., Moriyon, I., Koch, M. H., ... & Brandenburg, K. (2005). Enhancement of endotoxin neutralization by coupling of a C12-alkyl chain to a lactoferricin-derived peptide. Biochemical Journal, 385(1), 135-143. View Source
• [2] Zweytick, D., Pabst, G., Abuja, P. M., Jilek, A., Blondelle, S. E., Andrä, J., ... & Lohner, K. (2006). Influence of N-acylation of a peptide derived from human lactoferricin on membrane selectivity. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1758(9), 1426-1435. View Source

Head-to-Head Evidence: Lauryl-LF 11 vs. LF11

Enhanced Antibacterial Potency on Re-type LPS Mutants

Lauryl-LF 11 demonstrates a one order of magnitude higher antibacterial activity against Salmonella enterica strains expressing the Re-type (deep rough) lipopolysaccharide (LPS) compared to the non-acylated parent peptide, LF11 [1]. While the antibacterial activities of both peptides are comparable against bacteria with longer, more hydrophilic LPS chains (Ra- and S-types), Lauryl-LF 11's superior activity against Re-type LPS represents a key point of differentiation [1].

Antibacterial Activity

Head-to-head

~10-fold higher

vs LF11 on Re-type LPS mutants

Supports LPS chemotype screening context

Re-type specific; Ra/S-form comparable

Evidence Dimension	Antibacterial Activity (Relative Potency)
Target Compound Data	One order of magnitude higher activity than LF11
Comparator Or Baseline	LF11
Quantified Difference	10-fold greater potency
Conditions	Microdilution assay against Salmonella enterica serovar Minnesota strains R595 (LPS Re), R60 (LPS Ra), and wild-type (LPS S-form) [1]

Why This Matters

This quantifiable increase in potency against Re-type LPS makes Lauryl-LF 11 a superior choice for studies involving deep-rough mutant bacteria or investigating mechanisms of action against the highly conserved lipid A core of LPS.

• [1] Andrä, J., Lohner, K., Blondelle, S. E., Jerala, R., Moriyon, I., Koch, M. H., ... & Brandenburg, K. (2005). Enhancement of endotoxin neutralization by coupling of a C12-alkyl chain to a lactoferricin-derived peptide. Biochemical Journal, 385(1), 135-143. View Source

Cytokine Inhibition in Human MNCs

Lauryl-LF 11 exhibits a markedly stronger inhibition of LPS-induced tumor necrosis factor alpha (TNFα) production in human mononuclear cells (MNCs) than LF11 [1]. Quantitatively, Lauryl-LF 11 achieves effective inhibition of cytokine induction for all LPS chemotypes at concentrations between 20 and 60 nM [1]. In contrast, LF11 only effectively inhibits LPS Re, and even then, requires a 3-fold higher dose than Lauryl-LF 11 to achieve a comparable effect [1].

TNFα Inhibition

Head-to-head

20–60 nM, all LPS types vs Re-type only, 3× higher dose

Reported broader endotoxin neutralization context

Human MNC assay context

Evidence Dimension	Inhibition of LPS-induced TNFα Production
Target Compound Data	Effective inhibition at 20-60 nM for all LPS chemotypes
Comparator Or Baseline	LF11 (effective only against LPS Re, requiring a 3-fold higher dose)
Quantified Difference	Lauryl-LF 11 inhibits at a 3-fold lower concentration than LF11 for LPS Re, and is effective against Ra and S-form LPS where LF11 is not.
Conditions	Human MNCs stimulated with LPS Re, Ra, and S-form in a sandwich ELISA for TNFα [1]

Why This Matters

This demonstrates that Lauryl-LF 11 is a more potent and broadly effective endotoxin-neutralizing agent than LF11, which is a critical differentiation factor for researchers studying sepsis, inflammation, and immune modulation.

• [1] Andrä, J., Lohner, K., Blondelle, S. E., Jerala, R., Moriyon, I., Koch, M. H., ... & Brandenburg, K. (2005). Enhancement of endotoxin neutralization by coupling of a C12-alkyl chain to a lactoferricin-derived peptide. Biochemical Journal, 385(1), 135-143. View Source

Membrane Selectivity and Hemolytic Activity

The N-lauryl modification fundamentally alters the membrane selectivity of the peptide, introducing a measurable hemolytic activity that is absent in LF11 [1][2]. While both LF11 and Lauryl-LF 11 are non-cytotoxic to HeLa cells at concentrations up to 500 μg/ml, the acylated peptide Lauryl-LF 11 shows hemolytic activity comparable to that of the bee venom peptide melittin at concentrations above its MIC [1]. In model membrane studies, LF11 did not affect DPPC (mammalian-mimetic) bilayers, whereas Lauryl-LF 11 caused significant changes in lipid chain packing, providing a mechanistic basis for the observed hemolysis [2].

Membrane Selectivity

Head-to-head

Hemolytic above MIC vs Non-hemolytic

Hemolysis endpoint context for selectivity studies

DPPC/DPPG model membrane data

Evidence Dimension	Hemolytic Activity
Target Compound Data	Hemolytic activity comparable to melittin at concentrations above MIC
Comparator Or Baseline	LF11 (non-hemolytic)
Quantified Difference	Qualitative difference: introduction of hemolytic activity in Lauryl-LF 11, absent in LF11.
Conditions	In vitro hemolysis assays with human red blood cells; biophysical studies with DPPC and DPPG model membranes [1][2]

Why This Matters

This shift in selectivity is a crucial differentiator for procurement. Researchers must consider this altered toxicity profile when selecting Lauryl-LF 11 over LF11, as it introduces a potential confounder in in vivo studies and a distinct mechanism of action that may be desirable for certain experimental paradigms (e.g., studies on membranolytic antimicrobial peptides).

• [1] Andrä, J., Lohner, K., Blondelle, S. E., Jerala, R., Moriyon, I., Koch, M. H., ... & Brandenburg, K. (2005). Enhancement of endotoxin neutralization by coupling of a C12-alkyl chain to a lactoferricin-derived peptide. Biochemical Journal, 385(1), 135-143. View Source
• [2] Zweytick, D., Pabst, G., Abuja, P. M., Jilek, A., Blondelle, S. E., Andrä, J., ... & Lohner, K. (2006). Influence of N-acylation of a peptide derived from human lactoferricin on membrane selectivity. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1758(9), 1426-1435. View Source

Charge Overcompensation in LPS Binding

The interaction of Lauryl-LF 11 with LPS is characterized by a strong hydrophobic component in addition to electrostatic forces, a feature absent in LF11 [1]. Zeta potential measurements show that while LF11 compensates for the negative surface charges of LPS Re at a peptide/LPS molar ratio of 2, Lauryl-LF 11 overcompensates these charges, reaching zero zeta potential at a molar ratio below 1 [1]. This indicates a fundamentally different, and more efficient, binding mode driven by the insertion of the lauryl chain into the hydrophobic core of the LPS aggregate [1].

LPS Binding Mode

Head-to-head

Ratio below 1

vs LF11 ratio = 2 for charge neutralization

Supports hydrophobic binding mechanism context

Zeta potential assay context

Evidence Dimension	Charge Compensation of LPS Aggregates (Zeta Potential)
Target Compound Data	Overcompensation of surface charge; zero zeta potential reached at peptide/LPS ratio < 1 for LPS Re.
Comparator Or Baseline	LF11 (charge compensation at peptide/LPS ratio = 2 for LPS Re)
Quantified Difference	Lauryl-LF 11 achieves charge neutralization at less than half the molar ratio required for LF11.
Conditions	Zeta potential measurements of LPS Re aggregates in electrophoretic mobility assays [1]

Why This Matters

This mechanistic differentiation provides a rationale for the enhanced biological activities of Lauryl-LF 11 and confirms that its procurement value lies in a distinct, non-redundant mode of action that cannot be achieved by its parent peptide or other purely electrostatic antimicrobial peptides.

• [1] Andrä, J., Lohner, K., Blondelle, S. E., Jerala, R., Moriyon, I., Koch, M. H., ... & Brandenburg, K. (2005). Enhancement of endotoxin neutralization by coupling of a C12-alkyl chain to a lactoferricin-derived peptide. Biochemical Journal, 385(1), 135-143. View Source

Lauryl-LF 11 Research Applications

SAR of Acylated Antimicrobial Peptides

Lauryl-LF 11 serves as a critical comparator in SAR studies examining the impact of N-terminal lipidation on the activity and selectivity of cationic antimicrobial peptides. Its head-to-head data with LF11 provides a quantitative benchmark for how a single C12-lauryl modification alters potency against specific LPS chemotypes, introduces hemolytic activity, and enhances endotoxin neutralization [1]. This makes it an essential tool for medicinal chemists and peptide engineers developing next-generation lipopeptide antibiotics with optimized therapeutic windows.

Endotoxin-Driven Sepsis Models

Given its potent and broad inhibition of LPS-induced TNFα production in human MNCs at low nanomolar concentrations (20-60 nM), Lauryl-LF 11 is particularly well-suited for in vitro models of sepsis and inflammation [1]. Its ability to neutralize a wider range of LPS chemotypes than LF11, coupled with its overcompensating interaction with LPS aggregates, makes it a superior candidate for studying the mitigation of Gram-negative bacterial endotoxin-mediated immune activation [1].

Membranolytic Peptide Mechanism Studies

The introduction of hemolytic activity in Lauryl-LF 11, which is absent in LF11, makes it a valuable tool for investigating the delicate balance between antimicrobial potency and mammalian cell toxicity in membranolytic peptides [1][2]. Researchers can use Lauryl-LF 11 to study how hydrophobic modifications disrupt the selectivity of cationic peptides for bacterial over mammalian membranes, a key area of interest in the development of safer antimicrobial agents [2].

Application

Selection Property

Validation Focus

Acylated peptide SAR studies

Acylation-dependent activity profile

LPS chemotype selectivity endpoints

Endotoxin neutralization research

Broad-spectrum LPS binding profile

Cytokine cascade inhibition endpoints

Membrane selectivity research

Hydrophobic modification impact

Hemolysis and model-membrane endpoints

• [1] Andrä, J., Lohner, K., Blondelle, S. E., Jerala, R., Moriyon, I., Koch, M. H., ... & Brandenburg, K. (2005). Enhancement of endotoxin neutralization by coupling of a C12-alkyl chain to a lactoferricin-derived peptide. Biochemical Journal, 385(1), 135-143. View Source
• [2] Zweytick, D., Pabst, G., Abuja, P. M., Jilek, A., Blondelle, S. E., Andrä, J., ... & Lohner, K. (2006). Influence of N-acylation of a peptide derived from human lactoferricin on membrane selectivity. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1758(9), 1426-1435. View Source